Deoxydonepezil

Specification

• CAS No.: 844694-84-4
• Molecular Formula: C24H31NO2
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine
• Standard InChI: InChI=1S/C24H31NO2/c1-26-23-15-21-13-20(14-22(21)16-24(23)27-2)12-18-8-10-25(11-9-18)17-19-6-4-3-5-7-19/h3-7,15-16,18,20H,8-14,17H2,1-2H3
• Standard InChI Key: DUOWFFYJKGBOQB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C2CC(CC2=C1)CC3CCN(CC3)CC4=CC=CC=C4)OC
• Canonical SMILES: COC1=C(C=C2CC(CC2=C1)CC3CCN(CC3)CC4=CC=CC=C4)OC

Introduction

Chemical Identity and Properties

Deoxydonepezil exists in both free base form and as a hydrochloride salt, with distinct chemical identifiers and properties. The compound features a complex molecular structure that shares substantial similarity with donepezil but lacks a specific oxygen-containing functional group.

Chemical Identifiers

The hydrochloride salt of deoxydonepezil has distinct identifiers from its free base form, as detailed in Table 1.

Parameter	Deoxydonepezil (Free Base)	Deoxydonepezil Hydrochloride
CAS Number	844694-84-4	1034439-57-0
Molecular Formula	C₂₄H₃₁NO₂	C₂₄H₃₂ClNO₂
Molecular Weight	365.52 g/mol	402.0 g/mol
IUPAC Name	1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine	1-benzyl-4-[(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl]piperidine;hydrochloride

Table 1: Chemical identifiers for deoxydonepezil in both free base and hydrochloride salt forms

Structural Characteristics

Deoxydonepezil possesses a complex molecular structure characterized by several key functional groups. The compound contains a 5,6-dimethoxy-2,3-dihydro-1H-indene unit connected via a methylene bridge to a piperidine ring, which is further substituted with a benzyl group. This arrangement contributes to its specific chemical and biological properties.

The SMILES notation for deoxydonepezil hydrochloride is:
COC1=C(C=C2CC(CC2=C1)CC3CCN(CC3)CC4=CC=CC=C4)OC.Cl

Relation to Donepezil and Occurrence

Deoxydonepezil has significant relevance in pharmaceutical manufacturing and quality control, particularly due to its relation to the Alzheimer's medication donepezil.

Origin as a Synthesis By-product

Deoxydonepezil is primarily recognized as a potential impurity that occurs during the industrial synthesis of donepezil, an acetylcholinesterase inhibitor widely used in the treatment of Alzheimer's disease. The compound forms as a by-product during specific steps of the synthetic pathway to donepezil. Its presence is monitored and controlled in pharmaceutical manufacturing to ensure the purity and safety of donepezil formulations.

Analytical Applications and Reference Standards

The identification and quantification of deoxydonepezil in pharmaceutical preparations have become important aspects of quality control in the manufacturing of donepezil-containing medications.